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Compound of Interest

Compound Name: Disperse yellow 241

Cat. No.: B1582767

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the high-temperature exhaust dyeing of
polyester substrates with Disperse Yellow 241, a high-energy disperse dye suitable for
achieving vibrant and durable yellow shades. The protocol outlines the necessary materials,
equipment, and step-by-step procedures for successful and reproducible dyeing, including a
critical post-dyeing reduction clearing process to ensure optimal fastness properties.

Introduction

Disperse dyes are non-ionic colorants with low water solubility, making them the primary choice
for dyeing hydrophobic synthetic fibers like polyester. The high-temperature dyeing method,
typically conducted between 120°C and 130°C under pressure, is essential for facilitating the
diffusion of the dye molecules into the compact molecular structure of polyester fibers. This
process ensures deep shade penetration, excellent color fastness, and overall durability of the
dyed material.

Disperse Yellow 241 is classified as a high-energy disperse dye, which necessitates high
temperatures for effective dyeing and exhibits good sublimation fastness.[1][2][3] The protocol
herein is optimized for laboratory-scale applications, providing a reliable foundation for
research and development purposes.

Materials and Equipment
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Materials:

o Polyester fabric (scoured and pre-wetted)

o Disperse Yellow 241 (commercial grade)

» Dispersing agent

e Levelling agent

e Acetic acid (or a suitable pH buffer)

e Sodium hydrosulfite

e Sodium hydroxide (caustic soda)

Distilled or deionized water

Equipment:

o High-temperature laboratory dyeing machine (e.g., beaker dyer)

Beakers and graduated cylinders

Magnetic stirrer and stir bars

pH meter

Analytical balance

Drying oven

Experimental Protocols
Dye Bath Preparation and Dyeing Procedure

The high-temperature exhaust dyeing method is employed for this protocol. The procedure
involves preparing a dyebath with the necessary dye and auxiliaries, followed by a controlled
heating and cooling cycle.
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» Dye Dispersion Preparation: A stock dispersion of Disperse Yellow 241 is prepared by
pasting the required amount of dye with a small amount of water and then adding more
water to create a uniform dispersion.

o Dye Bath Setup: The dye bath is prepared in the dyeing vessel with the specified amounts of
water, dispersing agent, and levelling agent. The pH of the bath is adjusted to the desired

range using acetic acid.[4][5]

e Dyeing Cycle: The pre-wetted polyester fabric is introduced into the dye bath. The
temperature is raised at a controlled rate to the optimal dyeing temperature and held for a
specified duration to allow for dye penetration and fixation.[4][5] Following the dyeing phase,
the bath is cooled down before the fabric is removed.

Reduction Clearing

A post-dyeing reduction clearing treatment is crucial to remove any unfixed dye from the fiber
surface, which significantly improves the wash and crocking fastness of the dyed material.

o Preparation of Clearing Solution: A fresh bath is prepared with sodium hydrosulfite and

sodium hydroxide.

o Treatment: The dyed fabric is treated in this alkaline reducing solution at an elevated

temperature for a short period.

e Rinsing and Neutralization: After the reduction clearing, the fabric is thoroughly rinsed with
hot and then cold water and neutralized with a mild acid if necessary, before final drying.

Data Presentation

The following table summarizes the quantitative parameters for the high-temperature dyeing of
polyester with Disperse Yellow 241.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1582767?utm_src=pdf-body
https://autumnchem.com/high-temperature-dyeing-with-disperse-dyes-process-and-best-practices/
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://autumnchem.com/high-temperature-dyeing-with-disperse-dyes-process-and-best-practices/
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://www.benchchem.com/product/b1582767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Parameter Value Unit Notes

For a medium depth

Disperse Yellow 241 1.0 % o0.w.f.*
of shade.
] ] To ensure uniform dye
Dispersing Agent 1.0 g/L ) )
dispersion.
] To promote even dye
Levelling Agent 0.5 g/L
uptake.
Adjusted with acetic
pH of Dyebath 45-55 )
acid.
_ _ Ratio of fabric weight
Liquor Ratio 1:10 )
to liquor volume.[6][7]
Optimal for high-
Dyeing Temperature 130 °C energy disperse dyes.
[3][8]
Time at Dyeing Temp. 45 - 60 minutes
Rate of Heating 2 °C/min
Rate of Cooling 2 °C/min

Reduction Clearing

Sodium Hydrosulfite 2.0 g/L
Sodium Hydroxide 2.0 g/L
Temperature 70 - 80 °C
Time 15-20 minutes

*9% o.w.f. = on the weight of fabric

Mandatory Visualization
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Caption: High-temperature exhaust dyeing workflow for polyester with Disperse Yellow 241.
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Safety Precautions

All experimental work should be conducted in a well-ventilated area, and appropriate personal
protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.
[4][9][10] Care should be taken when handling powdered dyes to avoid inhalation.[9][10]
Material Safety Data Sheets (MSDS) for all chemicals should be consulted prior to use.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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